Cas no 2230807-17-5 (1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2230807-17-5
• MF: C₅H₈Cl₂O₂S
• MW: 203.086818695068
• CID: 5174640
• PubChem ID: 137965599
• Update Time: 2025-10-19

1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C5H8Cl2O2S/c6-4-3-5(1-2-5)10(7,8)9/h1-4H2
• InChI Key： ZOHRSULRLAGHAG-UHFFFAOYSA-N
• SMILES： C1(CCCl)(S(Cl)(=O)=O)CC1

Additional information on 1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride (CAS No. 2230807-17-5)

1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride (CAS No. 2230807-17-5) is a specialized sulfonyl chloride derivative with a unique cyclopropane backbone. This compound has garnered significant attention in organic synthesis and pharmaceutical research due to its reactive sulfonyl chloride group and the presence of a 2-chloroethyl moiety. Researchers are increasingly exploring its applications in cross-coupling reactions, peptide modification, and as a building block for complex molecular architectures. Its chemical stability and versatile reactivity make it a valuable tool in modern drug discovery and material science.

The structural uniqueness of 1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride lies in its cyclopropane ring, which introduces ring strain and enhances its reactivity in nucleophilic substitution reactions. This feature is particularly relevant in the context of green chemistry, where efficient and selective reactions are prioritized. Recent studies highlight its potential in catalysis and bioconjugation, aligning with the growing demand for sustainable chemical processes. The compound’s CAS No. 2230807-17-5 is frequently searched in scientific databases, reflecting its rising importance in academic and industrial research.

One of the most discussed applications of 1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride is its role in medicinal chemistry. Its ability to act as a sulfonating agent enables the synthesis of sulfonamide derivatives, a class of compounds with broad biological activity. This aligns with current trends in targeted drug delivery and precision medicine, where researchers seek novel chemical probes and therapeutic agents. The compound’s chloroethyl group also offers opportunities for alkylation reactions, a key step in the development of anticancer and antiviral compounds.

In the field of material science, 1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride is explored for its potential in polymer modification and surface functionalization. Its sulfonyl chloride group can form stable bonds with hydroxyl or amine functionalities, making it useful for creating advanced materials with tailored properties. This is particularly relevant for nanotechnology and coatings, where chemical precision is critical. The compound’s CAS No. 2230807-17-5 is often associated with patents and industrial applications, underscoring its commercial value.

From a safety and handling perspective, 1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride requires careful storage and handling due to its reactive nature. However, its utility in high-throughput screening and combinatorial chemistry justifies its use in controlled environments. The compound’s stability under inert conditions and compatibility with common solvents further enhance its practicality in laboratory settings. Researchers often inquire about its synthetic protocols and purification methods, reflecting its niche yet growing role in chemical innovation.

In summary, 1-(2-chloroethyl)cyclopropane-1-sulfonyl chloride (CAS No. 2230807-17-5) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and organic synthesis. Its unique structure and reactivity make it a subject of ongoing research, particularly in areas like drug development and sustainable chemistry. As interest in specialty chemicals grows, this compound is poised to play a pivotal role in advancing scientific and technological breakthroughs.